BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of
Denifanstat

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Denifanstat

Cat. No.: B611513

This document provides comprehensive, step-by-step guidance for the safe and proper
disposal of Denifanstat (also known as TVB-2640), a research-grade fatty acid synthase
(FASN) inhibitor. Adherence to these procedures is critical for maintaining laboratory safety,
ensuring regulatory compliance, and protecting the environment. This guide is intended for
researchers, scientists, and drug development professionals who handle this compound.

Denifanstat: Key Chemical and Safety Data

While Denifanstat is not classified as a hazardous substance or mixture according to the
Globally Harmonized System (GHS), it is imperative to handle it with the care afforded to all
laboratory chemicals.[1][2] The following table summarizes its key properties.
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Property Data

4-[1-[4-cyclobutyl-2-methyl-5-(5-methyl-1H-
Chemical Name 1,2,4-triazol-3-yl)benzoyl]piperidin-4-

yl]benzonitrile

Synonyms TVB-2640, FASN-IN-2, ASC-40
Molecular Formula C27H29Ns0O
Molecular Weight 439.6 g/mol

1399177-37-7 (Note: Some sources may use
CAS Number

other CAS numbers for related compounds)
Appearance Solid Powder
Hazard Classification Not a hazardous substance or mixture[1][2]

N Powder: -20°C for 3 years. In solvent: -80°C for
Storage Conditions ] )
1 year.[3] Keep container tightly sealed.[1]

Step-by-Step Disposal Protocol for Denifanstat

This protocol outlines the necessary steps for the disposal of unused Denifanstat powder,
contaminated labware, and solutions.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure appropriate PPE is worn.
o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.

Step 2: Waste Identification and Segregation

Properly identify and segregate Denifanstat waste to ensure it enters the correct disposal
stream.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.otago.ac.nz/__data/assets/pdf_file/0015/505401/laboratory-chemical-waste-disposal-guidelines.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b611513?utm_src=pdf-body
https://www.benchchem.com/product/b611513?utm_src=pdf-body
https://www.benchchem.com/product/b611513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Unused/Expired Denifanstat Powder: This is the primary chemical waste. It should not be
mixed with other chemical wastes unless compatible.

» Contaminated Labware: This includes items such as weigh boats, spatulas, pipette tips, and
any glassware that has come into direct contact with Denifanstat.

» Empty Containers: Original product vials or bottles.

¢ Solutions: Any prepared solutions containing Denifanstat.

Step 3: Preparing Solid Waste for Disposal

e Collect Solid Waste: Place unused Denifanstat powder and grossly contaminated
disposable items (e.g., weigh paper, gloves) into a designated, sealable waste container.

o Container Choice: Use a sturdy, leak-proof container that is compatible with the chemical. A
high-density polyethylene (HDPE) container is a suitable choice.

o Labeling: Clearly label the container with the words "Non-Hazardous Chemical Waste," the
full chemical name "Denifanstat,” and the approximate quantity. Follow your institution's
specific labeling requirements.

Step 4: Decontaminating and Disposing of Labware

» Reusable Glassware:
o Rinse with a suitable solvent, such as ethanol or acetone, to remove residual Denifanstat.
o Collect the solvent rinse (rinsate) and dispose of it as chemical waste.
o Proceed with standard washing procedures for the glassware.
o Empty Product Containers:
o Triple-rinse the empty container with a suitable solvent (e.g., ethanol).[4]

o Collect the rinsate for disposal as chemical waste.
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o After triple-rinsing, deface or remove the original label to prevent accidental reuse.[5] The
clean, empty container can then typically be disposed of in regular laboratory glass or
solid waste bins.[3]

Step 5: Managing Liquid Waste

o Solutions of Denifanstat: Collect all solutions containing Denifanstat in a designated,
sealed, and clearly labeled waste container.

o Environmental Precautions: Do not discharge Denifanstat solutions down the drain or into
any water courses.[1]

o Labeling: Label the liquid waste container with "Non-Hazardous Chemical Waste," the full
chemical name "Denifanstat,"” the solvent(s) used, and the estimated concentration.

Step 6: Final Disposal

« Institutional Procedures: The final and most critical step is to follow your institution's specific
procedures for chemical waste disposal. Contact your Environmental Health and Safety
(EHS) department to arrange for a pickup of the prepared waste containers.[1][5]

» Do Not Dispose in Regular Trash: Although classified as non-hazardous, it is best practice
for research chemicals like Denifanstat not to be disposed of in the regular trash to avoid
any potential environmental contamination or unforeseen reactions.[6]

Denifanstat Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Denifanstat and related materials.
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Caption: Workflow for the safe disposal of Denifanstat waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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